Cas no 1226445-06-2 (2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide)

• Product Name: 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide
• CAS No: 1226445-06-2
• MF: C₂₁H₂₀ClFN₂O₃
• MW: 402.846508026123
• CID: 6061815
• PubChem ID: 49678089
• Update Time: 2025-09-23

2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide
• 2-chloro-4-fluoro-N-(6-oxo-2,3,4,12,13,13a-hexahydro-1H-pyrido[2,1-d][1,5]benzoxazocin-8-yl)benzamide
• 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo[10.4.0.0^{3,8}]hexadeca-3,5,7-trien-5-yl}benzamide
• AKOS024528616
• VU0529094-1
• F5967-0105
• 2-chloro-4-fluoro-N-(13-oxo-6,7,7a,8,9,10,11,13-octahydrobenzo[b]pyrido[1,2-e][1,5]oxazocin-2-yl)benzamide
• 1226445-06-2

• Inchi： 1S/C21H20ClFN2O3/c22-16-10-14(23)7-8-15(16)21(27)24-17-5-3-9-25-12-13-4-1-2-6-19(13)28-20(26)11-18(17)25/h3,5,7-11,13,19H,1-2,4,6,12H2,(H,24,27)/b18-11-
• InChI Key： BGNHWMYCYDKXMD-WQRHYEAKSA-N
• SMILES： C(NC1C2N(C=CC=1)CC1CCCCC1OC(=O)C=2)(=O)C1=CC=C(F)C=C1Cl |t:20|

Computed Properties

• Exact Mass: 402.1146484g/mol
• Monoisotopic Mass: 402.1146484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide

Comprehensive Analysis of 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide (CAS No. 1226445-06-2)

The compound 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide, identified by its CAS No. 1226445-06-2, represents a sophisticated molecular structure with significant potential in pharmaceutical and agrochemical research. Its intricate name reflects the complexity of its chemical architecture, which combines a benzamide backbone with a tricyclic heterocyclic system. This unique combination has garnered attention in the scientific community, particularly in the context of drug discovery and material science.

In recent years, the demand for novel compounds like 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide has surged, driven by advancements in AI-driven drug design and computational chemistry. Researchers are increasingly leveraging machine learning algorithms to predict the bioactivity and pharmacokinetic properties of such molecules, reducing the time and cost associated with traditional drug development. This compound's structural features make it a promising candidate for further exploration in these cutting-edge methodologies.

The tricyclic core of 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide is particularly noteworthy. Tricyclic systems are known for their ability to interact with multiple biological targets, a property that is highly valued in the development of multi-target therapeutics. This aligns with the growing trend in pharmacology to design drugs that address complex diseases like cancer and neurodegenerative disorders through polypharmacology approaches.

Another area of interest is the compound's potential application in agrochemical innovation. The presence of both chloro and fluoro substituents on the benzamide moiety suggests possible herbicidal or fungicidal activity. With the global push toward sustainable agriculture, there is a heightened focus on developing eco-friendly agrochemicals that minimize environmental impact while maintaining efficacy. 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide could contribute to this endeavor, provided further studies confirm its suitability.

From a synthetic chemistry perspective, the preparation of 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide presents intriguing challenges. The construction of its tricyclic scaffold requires precise control over reaction conditions to ensure regioselectivity and yield. Recent publications have highlighted the use of catalytic asymmetric synthesis and flow chemistry as potential strategies to streamline its production, reflecting broader trends in synthetic methodology optimization.

Environmental and safety considerations are also paramount when evaluating new compounds. While 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide is not classified as a hazardous material, its ecological footprint must be assessed. The integration of green chemistry principles—such as solvent reduction and energy-efficient processes—into its synthesis could enhance its sustainability profile, a factor increasingly prioritized by regulatory bodies and industry stakeholders alike.

In conclusion, 2-chloro-4-fluoro-N-{2-oxo-9-oxa-1-azatricyclo10.4.0.0^{3,8}hexadeca-3,5,7-trien-5-yl}benzamide (CAS No. 1226445-06-2) embodies the intersection of innovation and practicality in modern chemical research. Its structural complexity, coupled with its potential applications in drug discovery and agrochemical development, positions it as a compound of significant interest. As scientific tools and methodologies continue to evolve, so too will the opportunities to unlock its full potential, making it a subject worthy of ongoing investigation.